Cas no 1542393-02-1 (1-2-(1-methylpiperidin-4-yl)ethylpiperazine)

• Product Name: 1-2-(1-methylpiperidin-4-yl)ethylpiperazine
• CAS No: 1542393-02-1
• MF: C₁₂H₂₅N₃
• MW: 211.347002744675
• CID: 6218432
• PubChem ID: 82508410
• Update Time: 2025-05-28

1-2-(1-methylpiperidin-4-yl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-methylpiperidin-4-yl)ethylpiperazine
• SCHEMBL21367228
• EN300-1860030
• 1542393-02-1
• 1-[2-(1-methylpiperidin-4-yl)ethyl]piperazine

• Inchi： 1S/C12H25N3/c1-14-7-2-12(3-8-14)4-9-15-10-5-13-6-11-15/h12-13H,2-11H2,1H3
• InChI Key： OEZVCBRAOUHWNG-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CC1)CCN1CCNCC1

Computed Properties

• Exact Mass: 211.204847810g/mol
• Monoisotopic Mass: 211.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-2-(1-methylpiperidin-4-yl)ethylpiperazine

Comprehensive Analysis of 1-2-(1-methylpiperidin-4-yl)ethylpiperazine (CAS No. 1542393-02-1): Properties, Applications, and Industry Insights

The compound 1-2-(1-methylpiperidin-4-yl)ethylpiperazine (CAS No. 1542393-02-1) is a specialized piperazine derivative with a unique molecular structure, combining a piperidine and piperazine moiety. Its chemical formula and structural features make it a subject of interest in pharmaceutical research, material science, and specialty chemical applications. This article delves into its properties, synthesis pathways, and potential uses while addressing trending topics like drug discovery, neuropharmacology, and green chemistry.

One of the most searched questions about 1-2-(1-methylpiperidin-4-yl)ethylpiperazine revolves around its role in central nervous system (CNS) drug development. The compound's dual-ring structure exhibits affinity for neurotransmitter receptors, making it a candidate for modulating dopamine and serotonin pathways. Researchers are exploring its potential in addressing neurological disorders, though rigorous clinical validation is still underway. This aligns with the growing public interest in mental health therapeutics and precision medicine.

From a synthetic chemistry perspective, the CAS No. 1542393-02-1 compound showcases versatility. Its ethylpiperazine backbone allows for functional group modifications, enabling applications in catalysis and ligand design. Recent studies highlight its utility in asymmetric synthesis, a hot topic in sustainable chemistry forums. The compound’s stability under physiological conditions also makes it a promising scaffold for bioconjugation techniques, frequently searched in proteomics and diagnostic imaging communities.

Industry trends indicate rising demand for high-purity 1-2-(1-methylpiperidin-4-yl)ethylpiperazine, driven by its use in high-throughput screening libraries. Pharmaceutical companies prioritize such building blocks for combinatorial chemistry, a method gaining traction due to AI-driven drug repurposing initiatives. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for quality control, reflecting the compound’s niche in QC/QA workflows—a frequently queried term in lab equipment searches.

Environmental and regulatory aspects of 1542393-02-1 are also noteworthy. The compound’s low ecotoxicity profile (as per OECD guidelines) positions it favorably in green chemistry discussions. Regulatory databases like REACH and FDA submissions often cite its metabolic stability, a key parameter in ADME/Tox studies. This aligns with the surge in searches for benign-by-design chemicals and bioisosteres in medicinal chemistry.

In material science, the piperazine-piperidine hybrid structure of 1-2-(1-methylpiperidin-4-yl)ethylpiperazine contributes to coordination chemistry applications. Its chelating properties are explored in metal-organic frameworks (MOFs), a trending topic in carbon capture research. The compound’s thermal stability (up to 300°C) further supports its use in high-performance polymers, frequently searched in advanced materials forums.

Future prospects for CAS No. 1542393-02-1 include peptide mimetics and enzyme inhibitors, areas dominating recent PubMed queries. Its conformational flexibility allows for mimicking bioactive peptides, addressing the demand for oral bioavailability in drug design. Collaborations between academia and biotech firms are accelerating its adoption in fragment-based drug discovery—a paradigm shift in personalized therapeutics.

To conclude, 1-2-(1-methylpiperidin-4-yl)ethylpiperazine exemplifies the convergence of medicinal chemistry and materials innovation. Its multifaceted applications—from neuropharmacology to MOF design—reflect the compound’s adaptability to interdisciplinary challenges. As research progresses, this molecule is poised to address pressing queries in drug delivery, catalysis, and sustainability, making it a cornerstone in modern chemical sciences.